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The table below summarizes key experimental findings on repellency and Complete Protection Time (CPT)

from a 2021 study [1] [2].

Test
Parameter

Veratraldehyde DEET
Test Organisms &
Conditions

Repellency
(10% conc.)

Similar to 10% DEET

against C. pipiens and A.
albopictus; better than

DEET against H.
longicornis ticks [1].

Baseline for

comparison [1].

Laboratory tests on

mosquitoes (Aedes
albopictus, Culex pipiens
pallens) and tick nymphs
(Haemaphysalis longicornis)

[1].

Repellency
(Solution)

10% veratraldehyde

solution comparable to
20% DEET against two

mosquito species [1].

20% DEET solution [1].

Complete
Protection
Time (CPT)

WJ-1041 formulation (10%

veratraldehyde) showed
similar CPT values to 10%

DEET [1].

10% DEET showed

similar CPT values to
the 10%

veratraldehyde
formulation [1].
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Experimental Protocols and Testing Methods

The comparative data was generated using standardized repellency testing methodologies. Here are the

details for the key experiments cited.

Arm-in-Cage Test against Mosquitoes

This method is a standard laboratory bioassay for evaluating contact repellents on skin [3] [4].

Purpose: To measure the complete protection time (CPT) and repellency of a substance applied
directly to skin [1] [5].

Procedure:
Mosquito Preparation: 200 female mosquitoes (5-10 days old, never blood-fed) are placed in

a test cage and starved of sugar for 12 hours before the test [5].
Volunteer Preparation: A volunteer's arm is cleaned with unscented soap and water. A precise

amount of repellent (e.g., 1.5 mL) is evenly applied to a defined area of the forearm [1] [5].
Biting Rate Baseline: The untreated arm is inserted into the cage for 3 minutes to confirm a

minimum landing/biting rate (e.g., at least 10 landings) [5].
Testing: The treated arm is inserted into the cage for 3 minutes at set intervals (e.g., hourly).

The number of mosquitoes that land or bite is recorded [1] [5].
Data Analysis: Repellency (%) is calculated as [(C - T) / C] x 100, where C is bites on the

control arm and T is bites on the treated arm. CPT is the time until the first confirmed bite occurs on
the treated arm [5].

Filter Paper Test against Ticks

This method is used to evaluate repellency in a non-animal system, often for ticks [1].

Purpose: To assess the spatial and contact repellency of a compound against ticks [1].

Procedure:
A filter paper is treated with a specific concentration of the test compound.

Ticks are introduced into the apparatus, which may be a tube, petri dish, or chamber containing
the treated paper.

The location and behavior of the ticks (e.g., movement away from the treated paper) are
observed and recorded over a specific period [1].

Data Analysis: Repellency is determined by the number of ticks avoiding the treated area compared
to a solvent-treated control [1].
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Properties and Safety Profile

Veratraldehyde Profile: Also known as 3,4-dimethoxybenzaldehyde, it is a natural compound found
in plants like raspberry, ginger, and peppermint. It is used as a food additive and flavoring agent due

to its pleasant woody, vanilla-like fragrance [1] [6]. The study noted that its absorption through the
skin was minimal, with no significant differences in pharmacokinetic parameters observed in rat blood

samples compared to the control group [1].
DEET Safety Context: A 2020 population-based study found no significant correlation between

DEET metabolite levels and biomarkers of systemic inflammation, liver, kidney, or immune function in
humans [7]. The EPA reassessed DEET in 2014 and did not identify sufficient evidence of risks of

concern to human health when used as directed [7].
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Start Efficacy Test

Laboratory Mosquito Colony

Prepare Test Subjects

Apply Repellent

Baseline Biting Rate Test
(Untreated Arm)

Treated Arm Test

If baseline sufficient

Record Biting/Landing Events

Calculate Repellency % & CPT

Report Efficacy
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Interpretation Guide for Professionals

Concentration Matters: The data shows that a 10% veratraldehyde formulation performed similarly

to a 10% DEET formulation. This suggests veratraldehyde could offer a comparable level of
protection at similar concentrations, which is a key finding for formulation development [1].

Spectrum of Activity: Veratraldehyde appeared to be particularly effective against ticks (H.
longicornis), outperforming DEET in the tested scenario. This highlights its potential as a specialized

or broad-spectrum repellent agent [1].
Natural Origin vs. Efficacy: While veratraldehyde is a naturally derived compound, the data

demonstrates it can achieve efficacy on par with a leading synthetic repellent. This is a significant
point for marketing to consumers who prefer "natural" products without compromising performance [1]

[6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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deet-repellent-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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